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Introduction

Platinum disulfide (PtSz), a member of the Group 10 transition metal dichalcogenides
(TMDs), is a layered inorganic compound that has garnered significant attention for its unique
electronic and optical properties.[1] As a semiconductor with a tunable bandgap dependent on
its layer thickness, PtS2 presents considerable potential for applications in nanoelectronics,
optoelectronics, and catalysis.[2] This technical guide provides an in-depth overview of the core
fundamental properties of platinum disulfide, detailed experimental protocols for its synthesis
and characterization, and visual representations of key processes and potential applications.

Core Fundamental Properties

Platinum disulfide is a black, crystalline solid that is insoluble in all common solvents.[1][3] It
adopts the cadmium iodide (Cdlz) crystal structure, where layers of octahedrally coordinated
platinum atoms are sandwiched between two layers of sulfur atoms. These layers are held
together by weak van der Waals forces, allowing for exfoliation into thinner two-dimensional
sheets.

Quantitative Data Summary

The following tables summarize the key quantitative properties of platinum disulfide, including
general, electronic, optical, thermal, and mechanical characteristics.
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Table 1: General and Crystallographic Properties of PtS:2

Property Value References
Chemical Formula PtS:2 [3]
Molar Mass 259.204 g/mol [4]
Appearance Black crystalline solid [3114]
Density 7.850 - 7.9 g/lcm3 [41[5]
Crystal Structure Trigonal (Cdlz type) [1][5]
Space Group P-3m1 (No. 164) [6]
Lattice Constants (Bulk) a=354A c=504A [6]
Melting Point 225-250°C (decomposes) [415]
Table 2: Electronic and Optical Properties of PtS:2
Property Value Notes References

Bandgap (Indirect)

Monolayer: ~1.6 -
1.77 eV

Layer-dependent

[2]

Bulk: ~0.25 eV [2]
Carrier Mobility Monolayer: 72.16 ]
Theoretical [6]
(Electron) cm2/V-s
Bulk: ~103 cm?/V-s [2]
) - Monolayer: 200.52 ]
Carrier Mobility (Hole) Theoretical [6]
cm3/V-s
Varies with
Refractive Index
wavelength
Strong absorption in
Absorption Spectrum the visible and UV
regions
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Table 3: Thermal and Mechanical Properties of PtSz

Property Value Notes References

o Data not readily
Thermal Conductivity

available
Specific Heat 17.85 cal gfw—t °K~1 3]
Capacity (at 298.15 K)
Young's Modulus ]
82.124 N/m Theoretical [7]

(Monolayer)

Data not readily
Shear Modulus )
available

Data not readily
Bulk Modulus )
available

Poisson's Ratio ]
0.268 Theoretical [7]
(Monolayer)

Experimental Protocols

Detailed methodologies for the synthesis and characterization of platinum disulfide are crucial
for reproducible research and development.

Synthesis of Platinum Disulfide

1. Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition is a widely used method for synthesizing high-quality, large-area
thin films of PtSa2.

o Precursor Materials: Platinum (Pt) foil or a pre-deposited thin film of Pt on a substrate (e.g.,
SiO2/Si), and sulfur (S) powder.

o Apparatus: A two-zone tube furnace, a quartz tube, a substrate holder, and a vacuum
system.
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o Methodology:

o The substrate with the platinum source is placed in the high-temperature zone of the
furnace, while the sulfur powder is placed in the low-temperature zone upstream.

o The quartz tube is evacuated to a base pressure and then purged with an inert carrier gas,
such as argon (Ar).

o The furnace is heated to the desired reaction temperatures. The sulfur zone is typically
heated to a lower temperature to control the sulfur vapor pressure, while the substrate
zone is heated to a higher temperature to facilitate the reaction between platinum and
sulfur vapor.

o The sulfur vapor is transported to the substrate by the carrier gas, where it reacts with the
platinum to form a PtS2 film.

o After the growth period, the furnace is cooled down to room temperature under the inert
gas flow.

2. Thermally Assisted Conversion (TAC)

The Thermally Assisted Conversion method is another effective technique for producing large-
area PtS: films.

e Precursor Materials: A thin film of platinum deposited on a substrate and solid sulfur.

e Apparatus: A tube furnace and a crucible for the sulfur.

o Methodology:

o Athin film of platinum is deposited onto a chosen substrate using techniques like
sputtering or electron-beam evaporation.

o The Pt-coated substrate and a crucible containing sulfur powder are placed in a tube
furnace.

o The furnace is heated to a specific temperature in an inert atmosphere (e.g., argon).
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o The sulfur evaporates and reacts with the platinum film, converting it into a platinum
disulfide film.

o The thickness of the resulting PtS: film can be controlled by the initial thickness of the
platinum film.

Characterization Techniques

1. Raman Spectroscopy

Raman spectroscopy is a non-destructive technique used to identify the vibrational modes of a
material, providing a fingerprint for PtS-.

o Apparatus: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm), a
microscope, and a detector.

o Methodology:
o The PtSz2 sample is placed under the microscope objective.
o The laser is focused onto the sample surface.
o The scattered light is collected and directed to the spectrometer.

o The Raman spectrum of PtS:z is recorded, which typically shows characteristic peaks
corresponding to the in-plane (Ez2g) and out-of-plane (A1g) vibrational modes. The
positions and intensities of these peaks can be used to confirm the presence and quality
of the PtS2.

2. X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that measures the elemental
composition, empirical formula, chemical state, and electronic state of the elements within a
material.

o Apparatus: An XPS system with an X-ray source (e.g., Al Ka or Mg Ka) and an electron
energy analyzer.
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o Methodology:
o The PtSz sample is placed in an ultra-high vacuum chamber.

o The sample is irradiated with a monochromatic X-ray beam, causing the emission of core-
level electrons.

o The kinetic energy of the emitted photoelectrons is measured by the electron energy
analyzer.

o The binding energy of the electrons is calculated, which is characteristic of each element
and its chemical state. For PtSz, XPS spectra will show peaks corresponding to the Pt 4f
and S 2p core levels, which can be used to confirm the stoichiometry and chemical
bonding.

3. Scanning Tunneling Microscopy (STM) and Spectroscopy (STS)

STM provides real-space images of surfaces at the atomic level, while STS provides
information about the local density of electronic states.

e Apparatus: A scanning tunneling microscope in an ultra-high vacuum and low-temperature
environment.

» Methodology:
o A sharp metallic tip is brought very close to the surface of the conductive PtSz2 sample.

o A bias voltage is applied between the tip and the sample, resulting in a quantum
mechanical tunneling current.

o For STM imaging, the tip is scanned across the surface, and the tunneling current is kept
constant by adjusting the tip-sample distance. This provides a topographic map of the
surface with atomic resolution.

o For STS, the tip is held at a fixed position, and the bias voltage is swept while measuring
the tunneling current. The derivative of the current with respect to the voltage (di/dV) is
proportional to the local density of states, allowing for the determination of the bandgap.
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Visualizations
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Caption: Workflow for the synthesis and characterization of platinum disulfide films.

Hypothetical PtS2 Nanoparticle Drug Delivery Workflow
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Caption: A logical workflow for a hypothetical PtSz nanoparticle-based drug delivery system.
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General Catalytic Cycle Involving a PtSz Surface
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Caption: A generalized diagram of a catalytic cycle on a platinum disulfide surface.
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Conclusion

Platinum disulfide is a promising two-dimensional material with a rich set of fundamental
properties that make it a compelling candidate for a variety of advanced applications. Its layer-
dependent electronic structure, combined with its chemical stability, opens up avenues for the
development of novel electronic and optoelectronic devices. Furthermore, its potential as a
catalyst and as a nanocatrrier in drug delivery systems highlights its versatility. This guide
provides a foundational understanding of PtSz, offering researchers and professionals the
necessary information to explore and harness its unique characteristics for future innovations.
Further research into the experimental determination of its thermal and mechanical properties
will be crucial for the full realization of its potential in practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. docs.materialsproject.org [docs.materialsproject.org]
o 2. researchgate.net [researchgate.net]
e 3. pubs.aip.org [pubs.aip.org]

e 4. The carrier mobility of monolayer and bulk GaS: from first-principles calculations - Physical
Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

e 5. azom.com [azom.com]
e 6. arxiv.org [arxiv.org]
e 7. pubs.acs.org [pubs.acs.org]

¢ To cite this document: BenchChem. [Platinum Disulfide: A Comprehensive Technical Guide
to its Fundamental Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8086138#platinum-disulfide-fundamental-properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b8086138?utm_src=pdf-body
https://www.benchchem.com/product/b8086138?utm_src=pdf-custom-synthesis
https://docs.materialsproject.org/methodology/materials-methodology/elasticity
https://www.researchgate.net/figure/Thermoelectric-parameters-for-bulk-mono-and-bilayer-PtS-2-as-a-function-of-carrier_fig7_340329251
https://pubs.aip.org/aip/jcp/article/35/5/1670/207655/Low-Temperature-Heat-Capacities-and-Thermodynamic
https://pubs.rsc.org/en/content/articlelanding/2022/cp/d2cp02614g
https://pubs.rsc.org/en/content/articlelanding/2022/cp/d2cp02614g
https://www.azom.com/properties.aspx?ArticleID=601
https://arxiv.org/pdf/1310.7119
https://pubs.acs.org/doi/10.1021/acsomega.2c07271
https://www.benchchem.com/product/b8086138#platinum-disulfide-fundamental-properties
https://www.benchchem.com/product/b8086138#platinum-disulfide-fundamental-properties
https://www.benchchem.com/product/b8086138#platinum-disulfide-fundamental-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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